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Abstract

7-Hydroxyheptanoic acid (CAS number 3710-42-7) is an omega-hydroxy fatty acid with a
seven-carbon chain.[1] Its bifunctional nature, possessing both a hydroxyl and a carboxylic acid
group, makes it a versatile molecule with applications in various fields, including cosmetics,
pharmaceuticals, and as a precursor in chemical synthesis. This technical guide provides an in-
depth overview of the chemical and physical properties, synthesis and purification methods,
biological activities, and safety information for 7-hydroxyheptanoic acid, tailored for a
scientific audience. The content is supported by tabulated data, detailed experimental
protocols, and visualizations of key processes.

Chemical and Physical Properties

7-Hydroxyheptanoic acid is a straight-chain, medium-chain fatty acid.[2] Its structure consists
of a heptanoic acid backbone with a hydroxyl group at the omega (position 7) carbon. This
structure imparts both hydrophilic (from the hydroxyl and carboxyl groups) and lipophilic (from
the carbon chain) characteristics.

Table 1: Physicochemical Properties of 7-Hydroxyheptanoic Acid
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Property Value Source(s)
CAS Number 3710-42-7 [1112]
Molecular Formula C7H1403 [1][2]
Molecular Weight 146.18 g/mol [2]
Melting Point 46 °C
Boiling Point 145-152 °C at 18 Torr
Density 1.073 + 0.06 g/cm? (Predicted)
pKa 4.76 £ 0.10 (Predicted)
Appearance Whit.e to ye-IIow liquid or low

melting solid
Solubility Sparingly soluble in DMSO

and Methanol

Synthesis and Purification

Several synthetic routes to 7-hydroxyheptanoic acid have been reported. The choice of

method may depend on the desired scale, purity, and available starting materials.

Synthesis via Ozonolysis of 7-Octen-1-ol

This method involves the oxidative cleavage of the double bond in 7-octen-1-ol using ozone.

Experimental Protocol:

¢ Reaction Setup: A solution of 7-octen-1-ol (1 mL, 0.88 g, 6.66 mmol) in a mixture of

acetonitrile (15.8 mL) and water (1.8 mL) is placed in a reaction vial equipped with a gas inlet

and a magnetic stirrer.[3][4]

e Ozonolysis: The reaction mixture is cooled to O °C in an ice bath. Ozone gas is then bubbled

through the solution. The reaction is carried out under a nitrogen atmosphere (1 atm) and

allowed to proceed at room temperature for 12 hours.[3][4]
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e Quenching: A solution of sodium bisulfite is prepared by dissolving sodium metabisulfite
(Naz2S:205) (2.77 g, 14.58 mmol) in water (14 mL). This solution is added slowly to the
reaction mixture, ensuring the internal temperature does not exceed 35 °C.[3][4] After the
addition is complete, the mixture is stirred for an additional 10 minutes.

o Extraction: Ethyl acetate (10 mL) is added to the reaction mixture, and the organic and
agueous layers are separated. The aqueous layer is further extracted with ethyl acetate.[3][4]

« |solation: The combined organic layers are dried over anhydrous magnesium sulfate
(MgSO0a.), filtered, and concentrated under reduced pressure to yield the product. A typical
reported yield is around 95%.[3][4]

Workflow Diagram:
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Caption: Synthesis of 7-Hydroxyheptanoic Acid via Ozonolysis.

Synthesis via Oxidation of 1,7-Heptanediol

This approach involves the selective oxidation of one of the terminal hydroxyl groups of 1,7-
heptanediol. While a specific detailed protocol for 7-hydroxyheptanoic acid was not found in

© 2025 BenchChem. All rights reserved. 4/11 Tech Support


https://www.benchchem.com/product/b1215387?utm_src=pdf-body-img
https://www.benchchem.com/product/b1215387?utm_src=pdf-body
https://www.benchchem.com/product/b1215387?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1215387?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

the literature search, a general method using a TEMPO/NaOCI/NaClO:z system for the
chemoselective oxidation of 1,2-diols to a-hydroxy acids can be adapted.[5]

Representative Experimental Protocol:

e Reaction Setup: To a biphasic solution of 1,7-heptanediol in toluene and water, add catalytic
amounts of TEMPO (2,2,6,6-tetramethylpiperidine-1-oxyl) and sodium hypochlorite (NaOCI).

[5]

e Oxidation: Add sodium chlorite (NaClO2) as the terminal oxidant. The reaction is typically
stirred at room temperature. The progress of the reaction should be monitored by a suitable
technique like TLC or GC.

o Workup and Isolation: Upon completion, the aqueous layer is separated, acidified, and
extracted with an organic solvent. The combined organic extracts are then dried and
concentrated to yield the product.

Synthesis via Hydrogenation of 3-(2-Furyl)acrylic Acid

This method involves the hydrogenation of 3-(2-furyl)acrylic acid in the presence of a platinum
catalyst.[6] The furan ring is opened and reduced to afford the hydroxy acid.

Representative Experimental Protocol:

e Reaction Setup: In a high-pressure reactor, dissolve 3-(2-furyl)acrylic acid in a suitable
solvent such as acetic acid.[6]

o Catalyst Addition: Add a catalytic amount of platinum oxide (PtOz).

e Hydrogenation: The reactor is purged with hydrogen gas and then pressurized. The reaction
mixture is stirred under hydrogen pressure at a specified temperature until the uptake of
hydrogen ceases.

« |solation: After releasing the pressure, the catalyst is filtered off. The solvent is removed
under reduced pressure, and the crude product is purified.

Purification
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Purification of 7-hydroxyheptanoic acid can be achieved through standard laboratory
techniques. Given its properties as a low-melting solid or oil, a combination of methods may be
necessary.

General Purification Protocol:

o Extraction: The crude product can be purified by liquid-liquid extraction. By adjusting the pH
of an aqueous solution, the carboxylic acid can be protonated (at low pH) and extracted into
an organic solvent, or deprotonated (at high pH) to remain in the aqueous phase, separating
it from non-acidic impurities.

o Chromatography: Column chromatography using silica gel is a common method for purifying
organic acids. A solvent system of increasing polarity (e.g., hexane/ethyl acetate gradient)
can be used to elute the compound. For short-chain hydroxy fatty acids, solid-phase
extraction (SPE) can also be an effective purification technique.[7][8]

« Distillation: For larger quantities, vacuum distillation can be employed to purify the product,
especially if it is a liquid at room temperature.

» Recrystallization: If the product is a solid, recrystallization from a suitable solvent system can
be used to achieve high purity.

Biological Activity and Mechanism of Action

The biological activity of 7-hydroxyheptanoic acid is not extensively studied. However, based
on its chemical class and available information, some activities can be inferred.

Antimicrobial Activity

7-Hydroxyheptanoic acid is suggested to possess antimicrobial properties.[9] The proposed
mechanism of action, similar to other fatty acids and surfactants, is the disruption of the
microbial cell membrane.[9] The amphiphilic nature of the molecule allows it to insert into the
lipid bilayer of the cell membrane, leading to increased permeability, leakage of cellular
contents, and ultimately cell death.

Conceptual Diagram of Antimicrobial Action:
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Caption: Proposed Antimicrobial Mechanism of 7-Hydroxyheptanoic Acid.

Metabolism

As an omega-hydroxy fatty acid, 7-hydroxyheptanoic acid is expected to be metabolized in
mammals via the omega-oxidation pathway. This process is primarily carried out by
cytochrome P450 (CYP) enzymes, particularly those of the CYP4 family, which are located in
the endoplasmic reticulum of liver and kidney cells.[10]

Generalized Metabolic Pathway:

The omega-hydroxyl group is sequentially oxidized to an aldehyde and then to a carboxylic
acid, forming a dicarboxylic acid. This dicarboxylic acid can then undergo further metabolism.
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Caption: Generalized Metabolic Pathway of 7-Hydroxyheptanoic Acid.

Signaling Pathways

There is limited direct evidence for the interaction of 7-hydroxyheptanoic acid with specific
signaling pathways in mammalian cells. However, it has been suggested that its interactions
with fatty acid receptors could potentially modulate lipid metabolism and influence cellular
signaling.[9] Further research is required to elucidate these potential roles.

Applications
The unique structure of 7-hydroxyheptanoic acid lends itself to a variety of applications:

o Cosmetics: Due to its moisturizing properties, it can be used as an emollient and skin-
conditioning agent.

e Pharmaceuticals: It is being investigated for potential therapeutic applications due to its
biological activity. It is also used as a reagent in the synthesis of other compounds with
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therapeutic potential, such as the anti-inflammatory compound (S)-curvularin.[3][4]

o Chemical Synthesis: It serves as a valuable intermediate for the synthesis of other
chemicals, such as suberic acid and 7-aminoheptanoic acid. It is also used in the preparation
of polymer-supported stannols and distannoxanes.[3][4]

o Food Industry: It has been considered for use as a flavoring agent or preservative due to its
potential antimicrobial properties.

Safety and Handling

Table 2: GHS Hazard Information for 7-Hydroxyheptanoic Acid

Hazard Statement Code Description Source(s)
Skin o
) o H315 Causes skin irritation [2][9]
Corrosion/Irritation
Serious Eye Causes serious eye
. H319 N [21[°]
Damage/Eye lrritation irritation
Specific Target Organ )
o _ May cause respiratory
Toxicity (Single H335 T [2][9]
irritation
Exposure)

Handling Precautions:

o Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,
safety goggles, and a lab coat.

o Handle in a well-ventilated area, preferably in a fume hood, to avoid inhalation of dust or
vapors.

e Avoid contact with skin, eyes, and clothing.
 In case of contact, immediately flush the affected area with plenty of water.

» Store in a tightly closed container in a cool, dry place.

© 2025 BenchChem. All rights reserved. 9/11 Tech Support


https://www.chemsrc.com/en/cas/3710-42-7_266168.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4499802.htm
https://www.chemsrc.com/en/cas/3710-42-7_266168.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4499802.htm
https://www.benchchem.com/product/b1215387?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/7-Hydroxyheptanoic-acid
https://www.smolecule.com/products/s595276
https://pubchem.ncbi.nlm.nih.gov/compound/7-Hydroxyheptanoic-acid
https://www.smolecule.com/products/s595276
https://pubchem.ncbi.nlm.nih.gov/compound/7-Hydroxyheptanoic-acid
https://www.smolecule.com/products/s595276
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1215387?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Conclusion and Future Directions

7-Hydroxyheptanoic acid is a functionally versatile omega-hydroxy fatty acid with established
and potential applications across several industries. While methods for its synthesis are
available, further optimization for large-scale, cost-effective production could broaden its utility.
The biological activities of this compound, particularly its antimicrobial properties and potential
interactions with cellular signaling pathways, are areas that warrant more in-depth
investigation. Future research should focus on elucidating its precise mechanisms of action,
conducting comprehensive toxicological studies, and exploring its full therapeutic and industrial
potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [7-Hydroxyheptanoic Acid (CAS: 3710-42-7): A
Comprehensive Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1215387#7-hydroxyheptanoic-acid-cas-number-
3710-42-7]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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